Cas no 2034450-53-6 (N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034450-53-6
• MF: C₁₃H₂₃N₃O₆S
• MW: 349.403222322464
• CID: 5354056
• Update Time: 2025-06-08

N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)-3-(methylsulfonyl)-2-oxoimidazolidine-1-carboxamide
• N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methylsulfonyl-2-oxoimidazolidine-1-carboxamide
• N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C13H23N3O6S/c1-23(20,21)16-7-6-15(13(16)19)12(18)14-5-2-11(17)10-3-8-22-9-4-10/h10-11,17H,2-9H2,1H3,(H,14,18)
• InChI Key： NDKBFHHHZIASQD-UHFFFAOYSA-N
• SMILES： S(C)(N1C(N(C(NCCC(C2CCOCC2)O)=O)CC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 540
• XLogP3: -0.4
• Topological Polar Surface Area: 125

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas

Additional information on N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide

Professional Introduction to N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide (CAS No. 2034450-53-6)

N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide, identified by its CAS number 2034450-53-6, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in drug development and biochemical studies.

The molecular structure of N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide incorporates several key functional groups that contribute to its reactivity and potential biological activity. The presence of an imidazolidine ring, combined with a methanesulfonyl group and an oxane side chain, creates a complex scaffold that can interact with biological targets in diverse ways. This structural complexity has led researchers to explore its potential in various therapeutic areas, particularly in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in the use of heterocyclic compounds like N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide for their ability to modulate biological pathways. Studies have shown that such compounds can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, metabolic disorders, and cancer progression. The oxan side chain, in particular, has been identified as a crucial element in enhancing the binding affinity and selectivity of these molecules towards their target proteins.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of this compound. Preclinical studies have demonstrated that N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide can interfere with key signaling pathways associated with diseases such as diabetes, cardiovascular disorders, and neurodegenerative conditions. The methanesulfonyl group, for instance, has been shown to enhance the compound's ability to cross the blood-brain barrier, potentially making it more effective in treating central nervous system disorders.

One of the most exciting aspects of this compound is its versatility in chemical modifications. Researchers have been able to derive several analogs by altering specific functional groups within the molecule while retaining its core structural framework. These modifications have led to the discovery of new derivatives with improved pharmacokinetic properties and enhanced therapeutic efficacy. For example, studies have shown that replacing the hydroxyl group with other polar substituents can significantly improve the compound's solubility and bioavailability.

The synthesis of N-[3-hydroxy-3-(oxan-4-yl)propyl]-3-methanesulfonyl-2-oxoimidazolidine-1-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to ensure high yield and purity. The oxan ring, being a cyclic ether moiety, presents unique synthetic challenges due to its stability and reactivity. However, recent advancements in organic chemistry have made it possible to synthesize this compound with greater efficiency and scalability.

In addition to its pharmaceutical applications, N-[3-hydroxy-3-(oxan-4-yll)propyl]-3-methanesulfonyl -2 - oxoimidazolidine - 1 - carboxamide has also shown promise in material science research. Its unique structural features make it an excellent candidate for developing novel polymers and coatings with enhanced mechanical strength and chemical resistance. The imidazolidine ring, in particular, has been found to improve the thermal stability of polymers when incorporated into their backbones.

The future prospects for this compound are vast, with ongoing research focusing on expanding its therapeutic applications and exploring new synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield groundbreaking discoveries that could revolutionize the treatment of various diseases. As our understanding of molecular interactions continues to evolve, compounds like N-[3-hydroxy - 3 - ( oxan - 4 - yll ) propyl strong >] - < strong > 3 - methanesulfonyl - 2 - oxoimidazolid ine - 1 - carboxamide strong > will undoubtedly play a pivotal role in shaping the future of medicine.